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Cat. No.: B1582690 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,5-Diaminopyridine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for 2,5-Diaminopyridine
dihydrochloride, a versatile chemical compound utilized in pharmaceutical development,

biochemical research, and analytical chemistry.[1] As a key intermediate in the synthesis of

various pharmaceuticals, particularly those targeting neurological disorders, its safe

management in the laboratory is of paramount importance.[1] This document is intended to

equip researchers, scientists, and drug development professionals with the necessary

knowledge to handle this compound responsibly, ensuring personal safety and experimental

integrity.

Understanding the Hazard Profile
2,5-Diaminopyridine dihydrochloride is classified as a hazardous substance. A thorough

understanding of its potential risks is the foundation of safe handling.

Primary Hazards:

Skin Irritation: Causes skin irritation.[2][3][4] Prolonged or repeated contact can lead to

dermatitis.
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Serious Eye Irritation: Causes serious eye irritation.[2][3][4] Direct contact can result in

significant eye damage.

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[2][3][4]

While some sources for the related compound 2,6-diaminopyridine suggest it is toxic if

swallowed, this is a critical consideration for all isomers and salts until specific toxicity data for

the dihydrochloride form becomes available.[2][4][5]

Physicochemical Properties Summary

Property Value Source

CAS Number 26878-35-3 [3][6][7]

Molecular Formula C5H7N3 · 2HCl [1][3][7]

Molecular Weight 182.05 g/mol [1][3][7]

Appearance Brown to purple solid/powder [1][3]

Melting Point 264-271 °C (decomposes) [1][6][7]

Solubility Water soluble [3]

Engineering Controls: The First Line of Defense
The primary objective of engineering controls is to minimize exposure by isolating the hazard

from the operator.

Ventilation: All handling of 2,5-Diaminopyridine dihydrochloride powder should be

conducted in a well-ventilated area.[2][3][6][8][9] A certified chemical fume hood is mandatory

for procedures that may generate dust, such as weighing, transferring, or preparing

solutions. This is crucial to prevent inhalation of the powder, which can cause respiratory

irritation.[2][3][4]

Safety Equipment: A safety shower and eyewash station must be readily accessible in any

laboratory where this compound is handled.[10]
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Personal Protective Equipment (PPE): A Necessary
Barrier
Appropriate PPE is essential to prevent direct contact with 2,5-Diaminopyridine
dihydrochloride.

Eye and Face Protection: Chemical safety goggles or glasses are required.[2][5] A face

shield should also be worn when there is a risk of splashing or dust generation.[2][8]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2][3] Gloves

must be inspected for integrity before use and removed using the proper technique to avoid

skin contact.[8]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[2][3]

Respiratory Protection: For situations where dust concentrations may exceed exposure

limits, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[2]

[3][8]

PPE Selection Workflow
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Assess Task

Weighing or Transferring Powder

Handling Solutions

Spill Cleanup

Required PPE:
- Chemical Goggles & Face Shield

- Impervious Gloves
- Lab Coat

- Respirator (N95 or higher)

High risk of dust

Required PPE:
- Chemical Goggles
- Impervious Gloves

- Lab Coat

Risk of splash

Required PPE:
- Chemical Goggles & Face Shield

- Heavy-duty Gloves
- Protective Clothing

- Respirator

High exposure potential

Inhalation Skin Contact Eye Contact Ingestion

Exposure Event

Move to Fresh Air

Inhalation

Remove Contaminated Clothing

Skin

Rinse with Water (15 min)

Eye

Rinse Mouth

Ingestion

Provide Oxygen if Needed

Seek Medical Attention

Flush with Water (15 min)

Seek Medical Attention

Remove Contact Lenses

Seek Medical Attention

Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1582690?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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